Cas no 2472-29-9 (Filicene)

• Product Name: Filicene
• CAS No: 2472-29-9
• MF: C₃₀H₅₀
• MW: 410.718009471893
• CID: 278861
• PubChem ID: 12309888
• Update Time: 2024-02-29

Filicene Chemical and Physical Properties

Names and Identifiers

• A'-Neo-24,25,26,28-tetranorgammacer-3-ene,5,9,13,17-tetramethyl-, (5b,8a,9b,10a,13a,14b,17a,18b)-
• 3-Filicene
• D:A-Friedo-B':A'-neogammacer-3-ene(7CI,8CI)
• Filicene
• DTXSID201118038
• (5beta,8alpha,9beta,10alpha,13alpha,14beta,17alpha,18beta)-5,9,13,17-Tetramethyl-A'-neo-24,25,26,28-tetranorgammacer-3-ene
• (3R,3aR,5aR,5bS,7aS,11aS,11bS,13aS,13bR)-3a,5a,7a,8,11b,13a-hexamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,10,11,11a,12,13,13b-tetradecahydrocyclopenta[a]chrysene
• 2472-29-9

• Inchi： 1S/C30H50/c1-20(2)22-12-13-24-27(22,5)16-18-30(8)25-14-15-26(4)21(3)10-9-11-23(26)28(25,6)17-19-29(24,30)7/h10,20,22-25H,9,11-19H2,1-8H3/t22-,23-,24-,25+,26-,27-,28+,29+,30-/m1/s1
• InChI Key： KETZXRQFCKBMKO-GAOOKYTESA-N
• SMILES： [C@@]12(C)CC[C@@]3(C)[C@@H]4CCC=C(C)[C@@]4(C)CC[C@@H]3[C@@]1(C)CC[C@]1(C)[C@@H](C(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 410.391251595g/mol
• Monoisotopic Mass: 410.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 10.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids